Cas no 6310-41-4 (NSC-41589)

NSC-41589 structure
NSC-41589 structure
Product Name:NSC-41589
CAS No:6310-41-4
MF:C9H11NOS
MW:181.254740953445
MDL:MFCD00048192
CID:529476
Update Time:2025-04-19

NSC-41589 Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[2-(methylthio)phenyl]-
    • N-(2-(methylthio)phenyl)acetamide
    • N-(2-methylsulfanylphenyl)acetamide
    • NSC-41589
    • 2-(N-acetamino)phenyl methyl sulfane
    • 2-acetamidophenyl methyl sulfide
    • 2-methylthioacetanilide
    • AC1L5ZIH
    • AC1Q5NQD
    • acetic acid-(2-methylsulfanyl-anilide)
    • AR-1K3743
    • Essigsaeure-(2-methylmercapto-anilid)
    • N-(2-methylsulfanyl-phenyl)-acetamide
    • n-[2-(methylsulfanyl)phenyl]acetamide
    • NSC41589
    • SureCN4938228
    • 2'-Methylthioacetanilide
    • NSC 41589
    • MDL： MFCD00048192
    • Inchi： 1S/C9H11NOS/c1-7(11)10-8-5-3-4-6-9(8)12-2/h3-6H,1-2H3,(H,10,11)
    • InChI Key： AMWFIKFWXRBICX-UHFFFAOYSA-N
    • SMILES： CSC1C(NC(=O)C)=CC=CC=1

Computed Properties

  • Exact Mass: 181.05623
  • Monoisotopic Mass: 181.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 111-113 ºC
  • Boiling Point: 346.8°Cat760mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.578
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 29.1
  • LogP: 2.43990

NSC-41589 Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

NSC-41589 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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